Cas no 1795300-69-4 (1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one)

• Product Name: 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one
• CAS No: 1795300-69-4
• MF: C₁₇H₂₃NO₄S
• MW: 337.433823823929
• CID: 5368632
• Update Time: 2025-06-13

1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Cyclohexylsulfonyl)-1-azetidinyl]-2-phenoxyethanone
• 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one

• Inchi： 1S/C17H23NO4S/c19-17(13-22-14-7-3-1-4-8-14)18-11-16(12-18)23(20,21)15-9-5-2-6-10-15/h1,3-4,7-8,15-16H,2,5-6,9-13H2
• InChI Key： ISALMWHKRDNRIP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(C2CCCCC2)(=O)=O)C1)COC1=CC=CC=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.8±50.0 °C(Predicted)
• pka: -3.70±0.40(Predicted)

Additional information on 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one

Research Brief on 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one (CAS: 1795300-69-4)

This research brief provides an in-depth analysis of the latest advancements and studies related to the chemical compound 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one (CAS: 1795300-69-4). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The brief synthesizes recent findings from academic literature and industry reports to present a comprehensive overview of its pharmacological properties, synthesis methods, and potential clinical applications.

The compound 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one is a small molecule characterized by a unique structural framework combining a cyclohexanesulfonyl group with an azetidine ring and a phenoxyethyl moiety. Recent studies have highlighted its role as a promising scaffold for drug development, particularly in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. Its molecular structure suggests potential for high selectivity and binding affinity, making it a candidate for further optimization in drug discovery pipelines.

Recent pharmacological evaluations have demonstrated that this compound exhibits inhibitory activity against specific kinases and proteases, which are implicated in various disease pathways, including cancer and inflammatory disorders. In vitro and in vivo studies have shown promising results in terms of efficacy and safety profiles. For instance, one study reported significant tumor growth inhibition in xenograft models when the compound was administered at optimized dosages, with minimal off-target effects observed.

The synthesis of 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one has been refined in recent years to improve yield and purity. Novel synthetic routes involving catalytic asymmetric sulfonylation and ring-closing metathesis have been explored, offering more efficient and scalable production methods. These advancements are critical for supporting preclinical and clinical development, ensuring consistent quality and supply of the compound for further research.

In conclusion, 1-[3-(cyclohexanesulfonyl)azetidin-1-yl]-2-phenoxyethan-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a potential lead compound for therapeutic development. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its clinical potential in targeted therapies. This brief underscores the importance of continued investment in research and development to unlock the full therapeutic potential of this compound.